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Compound of Interest

Compound Name: 4-Pyrrolidinopyridine

Cat. No.: B150190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 4-
pyrrolidinopyridine (4-PPY) as a highly efficient nucleophilic catalyst in a variety of essential

organic transformations. 4-PPY, a more potent analogue of 4-(dimethylamino)pyridine (DMAP),

offers significant rate enhancements in reactions such as acylations, esterifications, and

silylations, making it an invaluable tool in research, process development, and medicinal

chemistry.

Acylation of Alcohols
4-Pyrrolidinopyridine is a superior catalyst for the acylation of primary, secondary, and

sterically hindered tertiary alcohols with acid anhydrides or acid chlorides. Its high

nucleophilicity facilitates the formation of a highly reactive N-acylpyridinium intermediate, which

is readily attacked by the alcohol.

General Reaction Mechanism: Acylation
The catalytic cycle begins with the nucleophilic attack of 4-PPY on the acylating agent (e.g., an

acid anhydride) to form a reactive N-acylpyridinium salt. This intermediate is then susceptible to

nucleophilic attack by the alcohol, yielding the desired ester and regenerating the 4-PPY

catalyst. An auxiliary base, such as triethylamine or pyridine, is often used to scavenge the acid

byproduct.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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